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Compound of Interest

Compound Name:
5-(Chloromethyl)-6-

methylbenzo[d][1,3]dioxole

Cat. No.: B049340 Get Quote

The molecular formula C9H9ClO2 represents several structural isomers. The most prominent

of these are positional isomers of ethyl chlorobenzoate and an acyl chloride isomer, 2-

ethoxybenzoyl chloride. Each isomer possesses distinct chemical and physical properties.

Ethyl Chlorobenzoate Isomers
The three positional isomers of ethyl chlorobenzoate are distinguished by the location of the

chlorine atom on the benzene ring.

IUPAC Name: ethyl 2-chlorobenzoate[1]

Synonyms: Ethyl o-chlorobenzoate, Benzoic acid, 2-chloro-, ethyl ester, 2-Chlorobenzoic

acid, ethyl ester[2][3]

CAS Number: 7335-25-3[2][3]

IUPAC Name: ethyl 3-chlorobenzoate[4]

Synonyms: Ethyl m-chlorobenzoate, Benzoic acid, 3-chloro-, ethyl ester, Benzoic acid, m-

chloro-, ethyl ester[4]

CAS Number: 1128-76-3[4]

IUPAC Name: ethyl 4-chlorobenzoate
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Synonyms: Ethyl p-chlorobenzoate, Benzoic acid, 4-chloro-, ethyl ester, 4-Chlorobenzoic

acid, ethyl ester, p-(Ethoxycarbonyl)phenyl chloride[5]

CAS Number: 7335-27-5

2-Ethoxybenzoyl chloride
This isomer is an acyl chloride, which imparts significantly different reactivity compared to the

ester isomers.

IUPAC Name: 2-ethoxybenzoyl chloride[6]

Synonyms: o-Ethoxybenzoyl Chloride, 2-ethoxybenzoicacid[7]

CAS Number: 42926-52-3[6]

Quantitative Physicochemical Data
The properties of these isomers are summarized below. All compounds share the same

molecular weight.
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Property
Ethyl 2-
chlorobenzoat
e

Ethyl 3-
chlorobenzoat
e

Ethyl 4-
chlorobenzoat
e

2-
Ethoxybenzoyl
chloride

Molecular

Formula
C9H9ClO2 C9H9ClO2 C9H9ClO2 C9H9ClO2

Molecular Weight 184.62 g/mol [1] 184.62 g/mol [4] 184.62 g/mol [8] 184.62 g/mol [6]

Appearance

Colorless to

Almost colorless

clear liquid

Clear colorless

liquid
Liquid or solid

Colorless or

slightly yellow

liquid[7]

Boiling Point
241-243 °C[9]

[10]
242 °C

237-239 °C[8]

[11]

270.6 °C at 760

mmHg[12]

Melting Point N/A N/A 71-73 °C[8][11] N/A

Density
1.18 g/mL at 25

°C[9][10]
1.182 g/mL 1.187 g/cm³[8] 1.2 g/cm³[12]

Refractive Index
1.523 at 20 °C[9]

[10]

1.5190-1.5230 at

20 °C[13]
N/A 1.524[12]

Logical Relationships and Workflows
The following diagrams illustrate the isomeric relationship and a general synthesis workflow.
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Isomeric Relationship for C9H9ClO2

Ethyl Chlorobenzoate Isomers Acyl Chloride Isomer

C9H9ClO2

Ethyl 2-chlorobenzoate

Isomer of

Ethyl 3-chlorobenzoate

Isomer of

Ethyl 4-chlorobenzoate

Isomer of

2-Ethoxybenzoyl chloride

Isomer of
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General Workflow: Fischer Esterification of Chlorobenzoic Acids

Start: Reactants

Chlorobenzoic Acid
+ Ethanol

+ Acid Catalyst (e.g., H2SO4)

Reflux Reaction Mixture

Heat

Work-up:
1. Neutralization (e.g., NaHCO3)
2. Extraction with organic solvent

Cool

Purification:
Distillation or Column Chromatography

Final Product:
Ethyl Chlorobenzoate

End
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b049340?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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